Cas no 2649047-87-8 (7,7-dimethyl-1-oxa-2-azaspiro4.4non-2-ene-3-carboxylic acid)

• Product Name: 7,7-dimethyl-1-oxa-2-azaspiro4.4non-2-ene-3-carboxylic acid
• CAS No: 2649047-87-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5778921
• PubChem ID: 165740479
• Update Time: 2025-05-23

7,7-dimethyl-1-oxa-2-azaspiro4.4non-2-ene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1083165
• 7,7-dimethyl-1-oxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid
• 2649047-87-8
• 7,7-dimethyl-1-oxa-2-azaspiro4.4non-2-ene-3-carboxylic acid

• Inchi： 1S/C10H15NO3/c1-9(2)3-4-10(6-9)5-7(8(12)13)11-14-10/h3-6H2,1-2H3,(H,12,13)
• InChI Key： XYAUIPLHRPQBJG-UHFFFAOYSA-N
• SMILES： O1C2(CC(C(=O)O)=N1)CCC(C)(C)C2

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.9Ų

Additional information on 7,7-dimethyl-1-oxa-2-azaspiro4.4non-2-ene-3-carboxylic acid

Introduction to 7,7-dimethyl-1-oxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid (CAS No. 2649047-87-8)

7,7-dimethyl-1-oxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid, identified by the chemical compound code CAS No. 2649047-87-8, is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This spirocyclic compound features a fused oxane and azabicycloalkane core, making it an intriguing scaffold for the development of novel pharmacological agents. The presence of both oxygen and nitrogen heteroatoms in its framework imparts distinctive electronic and steric properties, which are highly valuable for modulating biological targets.

The compound’s molecular architecture, characterized by a rigid spirocyclic structure, offers advantages in terms of metabolic stability and binding affinity. Such features are particularly relevant in the design of drugs that require prolonged half-life or enhanced target specificity. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this molecule with high precision, facilitating the rational design of derivatives with improved pharmacokinetic profiles.

In the context of modern drug discovery, spirocyclic compounds have emerged as a privileged class of scaffolds due to their ability to mimic natural product motifs and exhibit high molecular complexity. The 7,7-dimethyl substitution at the spiro center introduces conformational rigidity, which can be exploited to optimize interactions with biological macromolecules. Furthermore, the 1-oxa-2-aza backbone provides a versatile platform for further functionalization, allowing chemists to introduce diverse substituents while maintaining the core structural integrity.

One of the most compelling aspects of this compound is its potential application in the development of neurological therapeutics. The spirocyclic scaffold has been shown to interact with various neurotransmitter receptors and ion channels, making it a promising candidate for treating conditions such as epilepsy, depression, and neurodegenerative disorders. Preliminary computational studies suggest that derivatives of 7,7-dimethyl-1-oxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid could exhibit potent activity against serotonin receptors (5-HT receptors), which are implicated in mood regulation and cognitive function.

The carboxylic acid functionality at the 3-position of the molecule provides a reactive handle for further derivatization via esterification or amidation reactions. This allows for the creation of prodrugs or conjugates that can enhance solubility or target specificity. Additionally, the presence of multiple stereocenters in the spirocycle offers opportunities for producing enantiomerically pure compounds, which are often required for optimal pharmacological activity.

Recent experimental investigations have highlighted the synthetic utility of this compound as a building block for more complex molecules. Researchers have demonstrated its incorporation into larger peptidomimetics designed to mimic bioactive peptides while avoiding proteolytic degradation. Such strategies are particularly relevant in antiviral and anticancer research, where mimicking natural ligands can lead to highly effective therapeutic agents.

The spiro[4.4]nonane core is notable for its unique conformational constraints, which can be leveraged to design molecules with specific spatial orientations relative to biological targets. This rigidity is advantageous in situations where precise binding interactions are required, such as in enzyme inhibition or receptor occupancy studies. High-throughput screening campaigns have identified several analogs of this scaffold that exhibit promising bioactivity against targets relevant to inflammation and immunomodulation.

From a synthetic perspective, 7,7-dimethyl-1-oxa-2-azaspiro[4.4]non-2-ene-3-carboxylic acid represents an excellent example of how functional group interplay can be harnessed to create complex molecular architectures. The oxime ether linkage within its structure allows for cross-coupling reactions with boronic acids or halides, enabling diversification of its pharmacophore without disrupting the core spirocycle. This synthetic flexibility has been exploited by medicinal chemists to generate libraries of analogs for structure-based drug design (SBDD) initiatives.

The compound’s physicochemical properties, including logP values and solubility profiles, have been carefully characterized using advanced analytical techniques such as X-ray crystallography and NMR spectroscopy. These data are crucial for understanding how structural modifications will affect drug-like properties like bioavailability and cell permeability. Computational modeling has further complemented experimental efforts by predicting how subtle changes in substituent placement will influence electronic distributions across the molecule.

In conclusion,7,7-dimethyl-1-oxya--2--azaspiro[44]non--2--ene--3--carboxylic acid (CAS No 2649047878) stands out as a versatile scaffold with significant potential in pharmaceutical research Its unique structural features offer opportunities for developing novel therapeutics across multiple disease areas particularly neurological disorders The combination o computational biology experimental synthesis makes it an attractive candidate f future drug discovery programs While challenges remain regarding optimization there is no doubt tht this molecule will continue t be studied extensively by both academic industrial researchers